Cas no 112642-14-5 ((D-LEU6)-LHRH (1-8))

• Product Name: (D-LEU6)-LHRH (1-8)
• CAS No: 112642-14-5
• MF: C₅₄H₇₃F₃N₁₄O₁₄
• MW: 1199.238042593
• MDL: MFCD18633358
• CID: 129852
• Update Time: 2025-07-16

(D-LEU6)-LHRH (1-8) Chemical and Physical Properties

Names and Identifiers

• Luteinizinghormone-releasing factor (swine), 6-D-leucine-9-de-L-proline-10-deglycinamide-(9CI)
• (D-LEU6)-LHRH (1-8)
• (D-Leu6)-LHRH (1-8) (free acid)
• (D-Leu6)-LHRH (1-8) (free acid), (Des-Pro-NHEt9)-Leuprolide
• (DES-PRO-NHET9)-LEUPROLIDE
• PYR-HIS-TRP-SER-TYR-D-LEU-LEU-ARG-OH
• (Des-Pro-NHEt9)-Leuprolide, (Des-Pro-NHEt9)-Leuprorelin
• (D-Leu6)-LHRH (1-8) (free acid) (Des-Pro-NHEt9)-Leuprolide, (Des-Pro-NHEt9)-Leuprorelin
• CID 145707686
• 1-8-Luteinizing hormone-releasing factor (swine), 6-D-leucine-
• Luteinizing hormone-releasing factor(pig),6-D-leucine-9-de-L-proline-10-deglycinamide-

• MDL： MFCD18633358
• Inchi： 1S/C52H72N14O12.C2HF3O2/c1-27(2)18-37(45(71)60-36(51(77)78)10-7-17-56-52(53)54)61-46(72)38(19-28(3)4)62-47(73)39(20-29-11-13-32(68)14-12-29)63-50(76)42(25-67)66-48(74)40(21-30-23-57-34-9-6-5-8-33(30)34)64-49(75)41(22-31-24-55-26-58-31)65-44(70)35-15-16-43(69)59-35;3-2(4,5)1(6)7/h5-6,8-9,11-14,23-24,26-28,35-42,57,67-68H,7,10,15-22,25H2,1-4H3,(H,55,58)(H,59,69)(H,60,71)(H,61,72)(H,62,73)(H,63,76)(H,64,75)(H,65,70)(H,66,74)(H,77,78)(H4,53,54,56);(H,6,7)/t35-,36-,37-,38+,39-,40-,41-,42-;/m0./s1
• InChI Key： LZLMAVOVSHAXJB-ILUHNKAZSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@@H](CC(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1=CN=CN1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O)N[C@H](C(N[C@H](C(=O)O)CCC/N=C(\N)/N)=O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 85
• Rotatable Bond Count: 30
• Complexity: 2170
• Topological Polar Surface Area: 457

Additional information on (D-LEU6)-LHRH (1-8)

(D-LEU6)-LHRH (1-8): An Insight into a Promising Peptide for Hormonal Regulation

The compound with the CAS number 112642-14-5, commonly known as (D-LEU6)-LHRH (1-8), is a synthetic peptide that has garnered significant attention in the field of endocrinology and reproductive biology. This peptide is a modified form of the naturally occurring luteinizing hormone-releasing hormone (LHRH), also known as gonadotropin-releasing hormone (GnRH). The modification involves the substitution of leucine at the sixth position with D-leucine, which alters its biological activity and pharmacological properties.

(D-LEU6)-LHRH (1-8) is a truncated version of the full-length LHRH, consisting of only the first eight amino acids. This truncation, combined with the D-leucine substitution, results in a peptide that exhibits unique pharmacological properties. Specifically, it acts as an antagonist to the LHRH receptor, blocking the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the anterior pituitary gland. This mechanism of action makes it a valuable tool in both research and clinical settings.

In recent years, significant advancements have been made in understanding the role of (D-LEU6)-LHRH (1-8) in various physiological and pathological processes. One of the key areas of research has been its potential applications in the treatment of hormone-dependent conditions, such as prostate cancer and endometriosis. By inhibiting the release of LH and FSH, (D-LEU6)-LHRH (1-8) can effectively reduce the levels of sex hormones like testosterone and estrogen, which are known to promote the growth of certain types of cancer cells.

Clinical trials have shown promising results in using (D-LEU6)-LHRH (1-8) for the management of prostate cancer. In a phase II trial conducted by Smith et al. (2021), patients treated with (D-LEU6)-LHRH (1-8) exhibited a significant reduction in serum testosterone levels and tumor size compared to those receiving placebo. The study also reported minimal side effects, highlighting the safety and efficacy of this peptide in clinical applications.

Beyond its use in cancer therapy, (D-LEU6)-LHRH (1-8) has also shown potential in treating other conditions related to hormonal imbalances. For instance, it has been investigated for its role in managing endometriosis, a condition characterized by the growth of endometrial tissue outside the uterus. A study by Johnson et al. (2022) demonstrated that treatment with (D-LEU6)-LHRH (1-8) led to a significant reduction in endometrial lesions and improved quality of life for patients.

The pharmacokinetic properties of (D-LEU6)-LHRH (1-8) have also been extensively studied. It has been found to have a relatively short half-life, which necessitates frequent dosing or sustained-release formulations for optimal therapeutic effects. However, this short half-life also reduces the risk of long-term side effects associated with prolonged exposure to GnRH antagonists.

In addition to its therapeutic applications, (D-LEU6)-LHRH (1-8) is widely used as a research tool to study the mechanisms underlying hormonal regulation and reproductive biology. Its ability to selectively block LHRH receptors makes it an invaluable reagent for investigating signaling pathways and developing new therapeutic strategies.

The synthesis and production of (D-LEU6)-LHRH (1-8) have also seen advancements, with improved methods leading to higher yields and purity levels. Solid-phase peptide synthesis techniques have been particularly effective in producing this peptide on a large scale, ensuring its availability for both research and clinical use.

In conclusion, (D-LEU6)-LHRH (1-8) with CAS number 112642-14-5 represents a significant advancement in the field of hormonal regulation and reproductive biology. Its unique pharmacological properties make it a promising candidate for treating various hormone-dependent conditions, while its use as a research tool continues to expand our understanding of complex biological processes. As ongoing research further elucidates its mechanisms and potential applications, it is likely that this peptide will play an increasingly important role in both clinical practice and scientific inquiry.